Cas no 131783-91-0 (3-Cyclohexene-1-methanol,2-amino-5-methyl-)

• Product Name: 3-Cyclohexene-1-methanol,2-amino-5-methyl-
• CAS No: 131783-91-0
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 102264
• Update Time: 2024-01-24

3-Cyclohexene-1-methanol,2-amino-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-methanol,2-amino-5-methyl-
• 3-Cyclohexene-1-methanol,2-amino-5-methyl-(9CI)

• Inchi： 1S/C8H15NO/c1-6-2-3-8(9)7(4-6)5-10/h2-3,6-8,10H,4-5,9H2,1H3
• InChI Key： JISCJWNLVAPDKN-UHFFFAOYSA-N
• SMILES： C(C1CC(C)C=CC1N)O

Computed Properties

• Exact Mass: 141.11545
• Monoisotopic Mass: 141.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• PSA: 46.25